N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide

• CAS No.: 65968-61-8
• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol
• IUPAC Name: N-(2-phenylpropyl)-3-(2-phenylpropylamino)butanamide
• InChI: InChI=1S/C22H30N2O/c1-17(20-10-6-4-7-11-20)15-23-19(3)14-22(25)24-16-18(2)21-12-8-5-9-13-21/h4-13,17-19,23H,14-16H2,1-3H3,(H,24,25)
• InChI Key: ZVXXXUXXZLFSKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NCC(C)C1=CC=CC=C1)NCC(C)C2=CC=CC=C2

Description

N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide is a compound with a complex structure that includes phenylpropyl and butanamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide typically involves the reaction of 2-phenylpropylamine with butanoyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Quality control measures are implemented to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a suitable solvent.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems and its interaction with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2-Phenylpropyl)benzamide
• N-(2-Phenylpropyl)acetamide
• N-(2-Phenylpropyl)propionamide

Uniqueness

N-(2-Phenylpropyl)-3-[(2-phenylpropyl)amino]butanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and interaction with biological targets .